N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide

• IUPAC Name: N-[(3-pyridin-4-ylphenyl)methyl]but-2-ynamide
• InChI: InChI=1S/C16H14N2O/c1-2-4-16(19)18-12-13-5-3-6-15(11-13)14-7-9-17-10-8-14/h3,5-11H,12H2,1H3,(H,18,19)
• InChI Key: ZPPGHPJBPULVKG-UHFFFAOYSA-N
• Canonical SMILES: CC#CC(=O)NCC1=CC(=CC=C1)C2=CC=NC=C2
• Molecular Formula: C16H14N2O
• Molecular Weight: 250.29 g/mol

Description

N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide, also known as PBD-150, is a chemical compound that has been the subject of extensive research in recent years. It is a potent and selective inhibitor of the protein tyrosine phosphatase 1B (PTP1B), an enzyme that plays a key role in the regulation of insulin signaling and glucose homeostasis. In

Mechanism of Action

PTP1B is a negative regulator of insulin signaling, and its inhibition by N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide leads to increased insulin sensitivity and glucose uptake in peripheral tissues such as muscle and adipose tissue. N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide achieves this by increasing the phosphorylation of insulin receptor substrate-1 (IRS-1) and Akt, two key components of the insulin signaling pathway. Additionally, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to have anti-inflammatory effects by inhibiting the activation of NF-κB, a transcription factor that plays a key role in the inflammatory response.
Biochemical and Physiological Effects:
In addition to its effects on insulin signaling and glucose homeostasis, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to have a number of other biochemical and physiological effects. For example, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis. Additionally, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to have anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide is its potency and selectivity for PTP1B, which allows for specific inhibition of this enzyme without affecting other phosphatases. Additionally, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to have good pharmacokinetic properties, making it a promising candidate for further development as a therapeutic agent. However, one of the limitations of N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide is its relatively low solubility in aqueous solutions, which can make it difficult to work with in certain experimental settings.

Future Directions

There are a number of future directions for research on N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide. One area of interest is the development of more potent and selective PTP1B inhibitors that can be used in clinical settings. Additionally, further research is needed to fully understand the molecular mechanisms underlying the anti-inflammatory and anti-tumor effects of N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide. Finally, there is also interest in exploring the potential therapeutic applications of N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide in other metabolic disorders such as obesity and non-alcoholic fatty liver disease.
Conclusion:
In conclusion, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide is a potent and selective inhibitor of PTP1B that has shown promise as a therapeutic agent for the treatment of type 2 diabetes and other metabolic disorders. Its mechanism of action involves increasing insulin sensitivity and glucose uptake in peripheral tissues, as well as having anti-inflammatory and anti-tumor effects. While there are limitations to its use in certain experimental settings, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide represents a promising area of research for the development of new therapeutic agents.

Synthesis Methods

The synthesis method of N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide involves the reaction of 3-pyridin-4-ylbenzaldehyde with ethyl 4-chloro-2-butynoate in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with an amine, typically benzylamine, to form the final product. The synthesis of N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide is a relatively straightforward process and can be accomplished in a few steps with high yields.

Scientific Research Applications

N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been extensively studied for its potential therapeutic applications in the treatment of type 2 diabetes and other metabolic disorders. As a PTP1B inhibitor, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to improve insulin sensitivity and glucose tolerance in animal models of diabetes. Additionally, N-[(3-Pyridin-4-ylphenyl)methyl]but-2-ynamide has been shown to have anti-inflammatory and anti-tumor properties, making it a promising candidate for the treatment of various inflammatory and cancerous conditions.